Cas no 2229163-68-0 (3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile)

• Product Name: 3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile
• CAS No: 2229163-68-0
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 6318380
• PubChem ID: 165654667
• Update Time: 2025-10-29

3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile
• 3-[1-(1-aminocyclopropyl)cyclopropyl]-4-bromobenzonitrile
• EN300-1935514
• 2229163-68-0

• Inchi： 1S/C13H13BrN2/c14-11-2-1-9(8-15)7-10(11)12(3-4-12)13(16)5-6-13/h1-2,7H,3-6,16H2
• InChI Key： QKVWAHKVBFYFTD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 276.02621g/mol
• Monoisotopic Mass: 276.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile

3-1-(1-Aminocyclopropyl)cyclopropyl-4-bromobenzonitrile: A Comprehensive Overview

The compound 3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile (CAS No. 2229163-68-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to an amino group and a bromobenzonitrile moiety. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis and drug discovery.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and structural rigidity. The cyclopropyl group in this compound contributes to its stability and reactivity, making it an attractive candidate for applications in drug design. For instance, researchers have explored the use of such compounds in the development of novel antibiotics and anticancer agents, where the cyclopropane ring can induce specific interactions with biological targets.

The presence of the bromobenzonitrile group further enhances the compound's versatility. Bromine is known for its electrophilic properties, which can facilitate various substitution reactions. Meanwhile, the nitrile group provides additional functionality, enabling the compound to participate in a wide range of chemical transformations. This dual functionality makes 3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile a valuable intermediate in the synthesis of complex molecules.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Recent advancements in nanotechnology have demonstrated the importance of rigid and functionalized molecules in constructing nanoscale architectures. The cyclopropane ring in this compound can serve as a rigid scaffold, while the bromine and nitrile groups can act as reactive sites for further functionalization. This makes it an ideal candidate for designing materials with tailored electronic and mechanical properties.

In addition to its chemical applications, this compound has also gained attention in the field of catalysis. The amino group attached to the cyclopropane ring can act as a nucleophilic site, enabling the compound to participate in catalytic cycles. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where it has shown remarkable efficiency in promoting selective transformations. This highlights its potential as a versatile catalyst precursor in industrial processes.

The synthesis of 3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile involves a series of carefully designed steps that ensure high yields and purity. Modern synthetic methodologies, including organometallic reactions and cross-coupling techniques, have been employed to construct this molecule efficiently. These methods not only enhance the scalability of the synthesis but also minimize environmental impact, aligning with current trends toward sustainable chemistry.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have provided detailed insights into its molecular structure and reactivity, paving the way for further exploration of its properties. The integration of computational chemistry tools has also played a crucial role in predicting its behavior under various reaction conditions.

In conclusion, 3-1-(1-aminocyclopropyl)cyclopropyl-4-bromobenzonitrile (CAS No. 2229163-68-0) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and materials science.